(2-isocyanatoethoxy)cyclopropane
Overview
Description
Molecular Structure Analysis
Cyclopropane is the simplest cycloalkane and has a planar shape of an equilateral triangle . The molecular structure of “(2-isocyanatoethoxy)cyclopropane” would be similar, but with additional isocyanatoethoxy functional groups attached. The specific molecular structure analysis for this compound is not available in the search results.properties
| { "Design of the Synthesis Pathway": "The synthesis of (2-isocyanatoethoxy)cyclopropane can be achieved through a two-step reaction process. The first step involves the synthesis of 2-hydroxyethyl isocyanate, which is then reacted with cyclopropane to form the final product.", "Starting Materials": [ "Ethylene oxide", "Phosgene", "Cyclopropane" ], "Reaction": [ "Step 1: Synthesis of 2-hydroxyethyl isocyanate", "1. Ethylene oxide is reacted with phosgene in the presence of a catalyst such as triethylamine to form 2-chloroethyl isocyanate.", "2. 2-chloroethyl isocyanate is then reacted with sodium hydroxide to form 2-hydroxyethyl isocyanate.", "Step 2: Formation of (2-isocyanatoethoxy)cyclopropane", "1. 2-hydroxyethyl isocyanate is reacted with cyclopropane in the presence of a catalyst such as triethylamine to form (2-isocyanatoethoxy)cyclopropane.", "2. The product is then purified through distillation or chromatography." ] } | |
CAS RN |
2648994-58-3 |
Product Name |
(2-isocyanatoethoxy)cyclopropane |
Molecular Formula |
C6H9NO2 |
Molecular Weight |
127.1 |
Purity |
95 |
Origin of Product |
United States |
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